Cas no 573759-00-9 (4-NITRO-2-(TRIFLUOROMETHYL)BENZO[D]OXAZOLE)

• Product Name: 4-NITRO-2-(TRIFLUOROMETHYL)BENZO[D]OXAZOLE
• CAS No: 573759-00-9
• MF: C₈H₃F₃N₂O₃
• MW: 232.116232156754
• MDL: MFCD11100005
• CID: 829371
• PubChem ID: 21875019
• Update Time: 2025-04-19

4-NITRO-2-(TRIFLUOROMETHYL)BENZO[D]OXAZOLE Chemical and Physical Properties

Names and Identifiers

• 4-NITRO-2-(TRIFLUOROMETHYL)BENZO[D]OXAZOLE
• 4-nitro-2-(trifluoromethyl)Benzoxazole
• DA-04744
• 4-nitro-2-(trifluoromethyl)-1,3-benzoxazole
• 573759-00-9
• DTXSID10619243
• 4-Nitro-2-trifluoromethylbenzoxazole
• AKOS015999941
• C8H3F3N2O3
• CS-0366755
• SCHEMBL3192292
• 4-Nitro-2-trifluoromethyl-benzooxazole

• MDL： MFCD11100005
• Inchi： 1S/C8H3F3N2O3/c9-8(10,11)7-12-6-4(13(14)15)2-1-3-5(6)16-7/h1-3H
• InChI Key： MVYGNYLHXPFQJV-UHFFFAOYSA-N
• SMILES： FC(C1=NC2C(=CC=CC=2O1)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 232.00957645g/mol
• Monoisotopic Mass: 232.00957645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• Density: 1.601±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 242.7±40.0 ºC (760 Torr),
• Flash Point: 100.6±27.3 ºC,
• Solubility: Almost insoluble (0.077 g/l) (25 º C),